Cas no 2549041-63-4 (2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 2549041-63-4
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 5313581
• PubChem ID: 154831011
• Update Time: 2025-10-31

2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(3,4-dimethoxyphenyl)-4-ethyl-, 1,1-dioxide
• 2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione
• 2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1lambda,2,4-benzothiadiazine-1,1,3-trione
• 2549041-63-4
• F6782-4427
• AKOS040727761
• 2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C17H18N2O5S/c1-4-18-13-7-5-6-8-16(13)25(21,22)19(17(18)20)12-9-10-14(23-2)15(11-12)24-3/h5-11H,4H2,1-3H3
• InChI Key： HDLPGQWZRCZQSA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(CC)C(N1C1C=CC(=C(C=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 362.09364285g/mol
• Monoisotopic Mass: 362.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.7±60.0 °C(Predicted)
• pka: -1.07±0.20(Predicted)

Additional information on 2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

Professional Introduction to Compound with CAS No. 2549041-63-4 and Product Name: 2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

The compound with the CAS number 2549041-63-4 and the product name 2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzothiadiazine class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

At the core of this compound's structure lies the benzothiadiazine scaffold, a bicyclic system consisting of a benzene ring fused with a thiadiazole ring. This motif is well-documented for its role in various pharmacological contexts, particularly in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of dimethoxyphenyl and ethyl substituents in the molecule enhances its lipophilicity and binding affinity to biological targets, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of benzothiadiazine derivatives in modulating enzyme activity and receptor interactions. Specifically, studies have demonstrated that compounds within this class can exhibit potent effects on enzymes such as carbonic anhydrase and angiotensin-converting enzyme (ACE), which are critical in regulating blood pressure and fluid balance. The trione functional group in the molecular structure of 2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione likely contributes to its stability and reactivity under physiological conditions, further enhancing its pharmacological potential.

In addition to its structural features, the compound's biological activity has been explored through various in vitro and in vivo studies. Preliminary findings suggest that this derivative may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The dimethoxyphenyl moiety is particularly noteworthy for its ability to interact with aromatic hydrocarbon receptors (AhR), which play a role in immune response modulation. This interaction could be leveraged for therapeutic benefits in autoimmune diseases and chronic inflammation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted aromatic aldehydes and thiourea derivatives, followed by cyclization to form the benzothiadiazine core. The introduction of the ethyl substituent at the 4-position enhances the molecule's solubility in common organic solvents used in pharmaceutical formulations.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding affinity of this compound to potential target proteins. These studies utilize advanced algorithms to simulate interactions between the molecule and enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in pain signaling and inflammation pathways. The results indicate strong binding interactions that warrant further experimental validation.

The pharmacokinetic profile of 2-(3,4-dimethoxyphenyl)-4-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione is also of significant interest. Preliminary data suggest that the compound exhibits moderate bioavailability following oral administration in animal models. The presence of metabolic pathways that lead to glucuronidation or sulfation suggests potential for targeted drug delivery systems designed to enhance therapeutic efficacy while minimizing side effects.

Future research directions include exploring derivative modifications aimed at optimizing pharmacological properties such as selectivity and duration of action. For instance, incorporating fluorine atoms into the dimethoxyphenyl group could alter electronic distribution within the molecule, thereby fine-tuning receptor binding affinity. Additionally， investigating prodrug strategies may improve oral bioavailability without compromising target specificity.

The broader significance of this compound lies in its contribution to expanding the chemical toolbox available for drug discovery efforts targeting neurological disorders. Given the increasing prevalence of conditions such as Alzheimer's disease and Parkinson's disease， compounds with demonstrated neuroprotective or neurotrophic effects are highly sought after by academic researchers and pharmaceutical companies alike.

In conclusion,2549041-63-4 represents a structurally interesting derivative with promising biological activities that warrant further exploration through both synthetic chemistry advancements and preclinical evaluations. Its unique combination of functional groups positions it as a valuable asset for medicinal chemists aiming at developing next-generation therapeutics for diverse human health challenges.